Reproterol-d3 (Major)
CAS No.:
Cat. No.: VC0209076
Molecular Formula: C₁₈H₁₉D₄N₅O₅
Molecular Weight: 393.43
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₁₈H₁₉D₄N₅O₅ |
|---|---|
| Molecular Weight | 393.43 |
Introduction
Chemical Structure and Properties
Reproterol-d3 (Major) is a deuterium-labeled version of reproterol, where three hydrogen atoms are replaced with deuterium (a stable isotope of hydrogen). This strategic deuteration provides the compound with unique properties that make it valuable for analytical applications while maintaining similar pharmacological characteristics to the parent compound.
Chemical Identifiers and Structural Information
The molecular structure of Reproterol-d3 features a theophylline core (purine-2,6-dione) substituted at position 7 with a deuterated propyl chain linked to a hydroxyphenethylamine group. The compound's structure maintains the essential pharmacophore elements of the parent reproterol molecule while incorporating deuterium atoms at specific positions for analytical detection purposes .
Relationship to Parent Compound
Reproterol, the non-deuterated parent compound, is classified as a selective beta-2 adrenergic receptor agonist primarily used in the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD) . Its primary mechanism of action involves stimulation of beta-2 adrenergic receptors located in bronchial smooth muscle, leading to bronchodilation and improved airflow .
Comparative Properties
The slight difference in molecular weight between reproterol and reproterol-d3 (approximately 3 Da) is due to the substitution of three hydrogen atoms with deuterium atoms, which provides the mass shift necessary for analytical differentiation while maintaining chemical behavior similar to the non-deuterated compound .
Applications in Analytical Chemistry
Reproterol-d3 (Major) serves as an essential tool in analytical chemistry, particularly in pharmaceutical analysis and doping control testing. Its primary applications include:
Reference Standard for Quantitative Analysis
As a stable isotope-labeled internal standard, Reproterol-d3 enables accurate quantification of reproterol in biological samples using liquid chromatography-mass spectrometry (LC-MS) techniques . The compound's incorporation of deuterium atoms provides a mass shift that allows for distinct detection from the non-deuterated analyte while exhibiting virtually identical chromatographic behavior .
Doping Control Analysis
Reproterol-d3 is utilized in anti-doping laboratories for the detection and quantification of reproterol in athlete samples. Its application in this field is particularly relevant as beta-2 agonists are regulated by the World Anti-Doping Agency (WADA) due to their potential performance-enhancing effects when administered at high doses .
According to standardized operating procedures for beta-agonist analysis, Reproterol-d3 serves as an internal standard in analytical methods designed to detect the presence of beta-agonists in biological samples such as urine and muscle tissue . The document reveals specific mass spectrometric parameters used for the detection of Reproterol and its deuterated analog:
| Compound | Precursor Ion (m/z) | Product Ions (m/z) | Collision Energy (eV) | Reference |
|---|---|---|---|---|
| Reproterol | 390.3 | 221.2, 192.1 | 30, 25 | |
| Reproterol-d4 | 394.3 | 221.2 | 22, 24 |
These parameters demonstrate how mass spectrometry can differentiate between the deuterated standard and the non-deuterated analyte based on their distinct molecular weights while maintaining similar fragmentation patterns .
The relatively high cost of Reproterol-d3 reflects the specialized nature of stable isotope-labeled compounds and the complex synthetic processes required for their production .
Analytical Methods Utilizing Reproterol-d3
Reproterol-d3 is employed in various analytical methods, particularly those involving mass spectrometry. These methods typically utilize the compound as an internal standard for the quantitative determination of reproterol in biological matrices.
LC-MS/MS Analysis of Beta-Agonists
Standard operating procedures for the analysis of beta-agonists in biological samples often incorporate Reproterol-d3 as an internal standard. According to analytical protocols, the following methodological approach is commonly employed :
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Sample preparation involving enzymatic hydrolysis of urine or muscle tissue
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Solid-phase extraction (SPE) for sample clean-up
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Analysis using ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS)
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Quantification based on response factors calculated relative to the internal standard
The inclusion of deuterated internal standards like Reproterol-d3 compensates for matrix effects and extraction variability, thereby enhancing the accuracy and precision of analytical results .
Quantification Parameters
The quantification of reproterol using Reproterol-d3 as an internal standard typically involves the calculation of response factors based on the relative peak areas of the analyte and the internal standard. The following equation is commonly employed :
RF = (Area<sub>compound</sub>) / (Area<sub>IS</sub>)
Where:
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RF represents the response factor
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Area<sub>compound</sub> is the sum of areas for product ions of the analyte
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Area<sub>IS</sub> is the area of the product ion of the internal standard
The concentration of reproterol in the sample can then be calculated using the linear regression parameters obtained from calibration curves .
Pharmaceutical Applications and Research
While Reproterol-d3 itself is primarily an analytical tool rather than a therapeutic agent, its parent compound reproterol has significant pharmaceutical applications that inform the use and development of the deuterated analog.
Therapeutic Context
Reproterol functions as a selective beta-2 adrenoceptor agonist with pronounced bronchodilatory effects, making it valuable in the treatment of asthma and COPD . The compound stimulates beta-2 adrenergic receptors in bronchial smooth muscle, leading to relaxation and airway dilation .
Research Applications
The availability of Reproterol-d3 facilitates research into the pharmacokinetics and metabolism of reproterol, potentially contributing to improved understanding of:
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Absorption, distribution, metabolism, and excretion (ADME) profiles
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Drug-drug interactions involving reproterol
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Population-specific variations in reproterol metabolism
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Quantitative assessment of reproterol in clinical samples
This research context is particularly relevant to studies investigating beta-2 agonists in conditions like obesity-related asthma, where vitamin D supplementation and beta-2 agonist therapy may have complementary effects .
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